Cas no 2411179-85-4 ((2E)-4-(dimethylamino)-N-(1R)-1-(1-methyl-1H-1,2,3-triazol-5-yl)ethylbut-2-enamide)

• Product Name: (2E)-4-(dimethylamino)-N-(1R)-1-(1-methyl-1H-1,2,3-triazol-5-yl)ethylbut-2-enamide
• CAS No: 2411179-85-4
• MF: C₁₁H₁₉N₅O
• MW: 237.301461458206
• CID: 5356561
• PubChem ID: 146097825
• Update Time: 2025-05-16

(2E)-4-(dimethylamino)-N-(1R)-1-(1-methyl-1H-1,2,3-triazol-5-yl)ethylbut-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z3952173732
• (2E)-4-(dimethylamino)-N-[(1R)-1-(1-methyl-1H-1,2,3-triazol-5-yl)ethyl]but-2-enamide
• (E)-4-(Dimethylamino)-N-[(1R)-1-(3-methyltriazol-4-yl)ethyl]but-2-enamide
• (2E)-4-(dimethylamino)-N-(1R)-1-(1-methyl-1H-1,2,3-triazol-5-yl)ethylbut-2-enamide

• Inchi： 1S/C11H19N5O/c1-9(10-8-12-14-16(10)4)13-11(17)6-5-7-15(2)3/h5-6,8-9H,7H2,1-4H3,(H,13,17)/b6-5+/t9-/m1/s1
• InChI Key： CQPKHFWXKBVOEU-VUHVRTRXSA-N
• SMILES： O=C(/C=C/CN(C)C)N[C@H](C)C1=CN=NN1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 279
• XLogP3: -0.5
• Topological Polar Surface Area: 63

Additional information on (2E)-4-(dimethylamino)-N-(1R)-1-(1-methyl-1H-1,2,3-triazol-5-yl)ethylbut-2-enamide

Introduction to (2E)-4-(dimethylamino)-N-(1R)-1-(1-methyl-1H-1,2,3-triazol-5-yl)ethylbut-2-enamide (CAS No. 2411179-85-4)

(2E)-4-(dimethylamino)-N-(1R)-1-(1-methyl-1H-1,2,3-triazol-5-yl)ethylbut-2-enamide, with the CAS number 2411179-85-4, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of amides and is characterized by its unique structural features, including a dimethylamino group and a 1-methyl-1H-1,2,3-triazolyl moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The synthesis of (2E)-4-(dimethylamino)-N-(1R)-1-(1-methyl-1H-1,2,3-triazol-5-yl)ethylbut-2-enamide typically involves a series of well-defined chemical reactions. One common approach is the coupling of an appropriate aldehyde with an amine in the presence of a base, followed by the formation of the triazole ring through a click chemistry reaction. The stereochemistry at the chiral center (R) is crucial for the compound's biological activity and is often achieved through enantioselective synthesis methods.

Recent studies have highlighted the potential of (2E)-4-(dimethylamino)-N-(1R)-1-(1-methyl-1H-1,2,3-triazol-5-yl)ethylbut-2-enamide in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The dimethylamino group and the triazole ring are believed to play key roles in modulating inflammatory pathways, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, (2E)-4-(dimethylamino)-N-(1R)-1-(1-methyl-1H-1,2,3-triazol-5-yl)ethylbut-2-enamide has been investigated for its potential as an antiviral agent. A study in the Antiviral Research journal demonstrated that this compound effectively inhibits the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action is thought to involve interference with viral entry or replication processes within host cells.

The pharmacokinetic properties of (2E)-4-(dimethylamino)-N-(1R)-1-(1-methyl-1H-1,2,3-triazol-5-yl)ethylbut-2-enamide have also been studied extensively. Research indicates that it has favorable oral bioavailability and a reasonable half-life, which are important factors for its potential use as an oral medication. Furthermore, preclinical studies have shown that it exhibits low toxicity and good safety profiles in animal models.

Clinical trials are currently underway to evaluate the safety and efficacy of (2E)-4-(dimethylamino)-N-(1R)-1-(1-methyl-1H-1,2,3-triazol-5-yl)ethylbut-2-enamide in human subjects. Early results from Phase I trials have been promising, with no serious adverse events reported at therapeutic doses. These findings provide a strong foundation for further clinical development.

In conclusion, (2E)-4-(dimethylamino)-N-(1R)-1-(1-methyl-1H-1,2,3-triazol-5-yl)ethylbut-2-enamide (CAS No. 2411799854) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, it is likely that this compound will play a significant role in advancing medical treatments for various diseases.